2-amino-6,7-dihydrobenzo[d]thiazol-5(4H)-one

• IUPAC Name: 2-amino-6,7-dihydro-4H-1,3-benzothiazol-5-one
• InChI: InChI=1S/C7H8N2OS/c8-7-9-5-3-4(10)1-2-6(5)11-7/h1-3H2,(H2,8,9)
• InChI Key: DHJOIKGNGSWLSW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1=O)N=C(S2)N
• Molecular Formula: C7H8N2OS
• Molecular Weight: 168.22 g/mol

Description

2-amino-6,7-dihydrobenzo[d]thiazol-5(4H)-one (abbreviated as 2-A6,7-DHB[d]T-5(4H)-1) is a heterocyclic compound belonging to the thiazole family. It is a colorless, odorless, crystalline solid with a melting point of 87 °C. It has been used in a variety of applications, including the synthesis of drugs and other compounds, as well as in scientific research. In

Scientific Research Applications

Corrosion Inhibition

Thiazole derivatives, including compounds similar to 2-amino-6,7-dihydrobenzo[d]thiazol-5(4H)-one, have been investigated for their corrosion inhibition properties. Quantum chemical and molecular dynamics simulation studies have demonstrated the effectiveness of thiazole and thiadiazole derivatives in inhibiting the corrosion of iron, with theoretical data supporting experimental results (Kaya et al., 2016).

Protecting Groups in Peptide Chemistry

The 10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-yl group, a structural analogue of thiazole-based compounds, has been identified as a valuable protecting group for amines, amino acids, alcohols, thiols, and carboxylic acids, especially in peptide chemistry. This group exhibits stability in strongly acidic media and allows for easy cleavage under mild conditions (Pless, 1976).

Synthesis of Heterocyclic Compounds

Research has shown the synthesis of oxazolidines, thiazolidines, and pyrrolo[1,2-c]oxazole (or thiazole)-1,3-diones from β-hydroxy- or β-mercapto-α-amino acid esters, demonstrating the versatility of thiazole compounds in synthesizing a wide range of heterocyclic structures (Badr et al., 1981).

Organic Synthesis and Medicinal Chemistry

Thiazole derivatives have been synthesized for various applications, including as corrosion inhibitors and in organic synthesis aimed at creating pharmacologically relevant compounds. For instance, the electrochemical intramolecular dehydrogenative C–S bond formation technique has been developed for synthesizing benzothiazoles, showcasing the potential for synthesizing complex organic molecules (Wang et al., 2017).

Pharmacology and Drug Design

The synthesis and evaluation of fluorinated 2-(4-aminophenyl)benzothiazoles for their cytotoxic properties in vitro against various cancer cell lines highlight the potential of thiazole derivatives in developing antitumor agents. Some compounds demonstrated potent cytotoxicity, underscoring the importance of thiazole structures in drug design and pharmacology (Hutchinson et al., 2001).